Cas no 91796-57-5 ((1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate)

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate structure
91796-57-5 structure
Product name:(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
CAS No:91796-57-5
MF:C17H26O2S
MW:294.452144145966
MDL:MFCD09864860
CID:803296
PubChem ID:87573035

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Chemical and Physical Properties

Names and Identifiers

    • (1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
    • (+)-(1S)-Menthyl (R)-p-toluenesulfinate
    • Benzenesulfinic acid, 4-methyl-,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexylester, [S(R)]-
    • (+)-Menthyl (R)-p-toluenesulfinate
    • p-Toluenesulfinic acid (1R)-5beta-methyl-2beta-isopropylcyclohexan-1beta-yl ester
    • [(1R,2R,5R)-5-Methyl-2-propan-2-ylcyclohexyl] 4-methylbenzenesulfinate
    • (1S,2R,5S)-5-Methyl-2-(1-methylethyl)cyclohexyl [S(R)]-4-methylbenzenesulfinate (ACI)
    • Benzenesulfinic acid, 4-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, [1S-[1α(S*),2β,5α]]- (ZCI)
    • (+)-Andersen's sulfinate
    • 20752-45-8
    • M1044
    • (S)-((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl) 4-methylbenzenesulfinate
    • 1517-82-4
    • Benzenesulfinic acid,4-methyl-,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexylester,[s(R)]-
    • (S)-((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl)4-methylbenzenesulfinate
    • 91796-57-5
    • (1R,2S,5R)-(-)-Menthyl (S)-p-toluenesulfinate
    • DB-197805
    • Benzenesulfinic acid, 4-methyl-, (1r,2s,5r)-5-methyl-2-(1-methylethyl)cyclohexyl ester
    • (+)-(1S)-Menthyl (R)-p-toluenesulfinate, >=98.0% (sum of enantiomers, HPLC)
    • SCHEMBL2793416
    • (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate
    • MFCD09864860
    • (-)-menthyl p-toluenesulfinate
    • [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 4-methylbenzenesulfinate
    • MDL: MFCD09864860
    • Inchi: 1S/C17H26O2S/c1-12(2)16-10-7-14(4)11-17(16)19-20(18)15-8-5-13(3)6-9-15/h5-6,8-9,12,14,16-17H,7,10-11H2,1-4H3/t14-,16+,17-,20?/m0/s1
    • InChI Key: NQICGNSARVCSGJ-BFNFPZTMSA-N
    • SMILES: C([C@H]1CC[C@H](C)C[C@@H]1OS(C1C=CC(C)=CC=1)=O)(C)C

Computed Properties

  • Exact Mass: 294.16500
  • Monoisotopic Mass: 294.16535124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5
  • XLogP3: 5.3

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 102.0 to 106.0 deg-C
  • Boiling Point: 402.3±38.0 °C at 760 mmHg
  • Flash Point: 197.1±26.8 °C
  • Refractive Index: 200 ° (C=2, Acetone)
  • Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
  • PSA: 45.51000
  • LogP: 5.36070
  • Optical Activity: [α]20/D +200°, c = 2 in acetone
  • Solubility: Not determined

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB137894-1 g
(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate, 96%; .
91796-57-5 96%
1 g
€82.30 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
89714-5G
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
91796-57-5 ≥98.0% (sum of enantiomers, HPLC)
5G
¥1170.22 2022-02-24
eNovation Chemicals LLC
D747346-1g
(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate
91796-57-5 97.0%
1g
$145 2024-06-07
Alichem
A019086941-10g
(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate
91796-57-5 95%
10g
$466.00 2023-08-31
Chemenu
CM191913-10g
(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate
91796-57-5 95%
10g
$436 2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M1066-1g
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
91796-57-5 97.0%(LC)
1g
¥695.0 2022-06-10
abcr
AB137894-5 g
(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate, 96%; .
91796-57-5 96%
5 g
€213.90 2023-07-20
eNovation Chemicals LLC
D747346-5g
(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate
91796-57-5 97.0%
5g
$300 2023-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
278742-10G
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
91796-57-5 98%
10G
¥2684.6 2022-02-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031414-5g
(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
91796-57-5 97.0%LC
5g
¥2037 2024-05-20

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Production Method

Production Method 1

Reaction Conditions
Reference
Application of chiral sulfoxides in asymmetric synthesis: the enantiospecific synthesis of the chroman ring of α-tocopherol (vitamin E)
Solladie, Guy; Moine, Gerard, Journal of the American Chemical Society, 1984, 106(20), 6097-8

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ;  overnight, rt
Reference
A mixed anhydride approach to the preparation of sulfinate esters and allylic sulfones: Trimethylacetic p-toluenesulfinic anhydride
Jacobsen, Eric; Chavda, Mihir K.; Zikpi, Kokou M.; Waggoner, Stephanie L.; Passini, Daniel J.; et al, Tetrahedron Letters, 2017, 58(31), 3073-3077

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Raw materials

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Preparation Products

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